Cas no 946296-24-8 (N-(3,5-dimethylphenyl)-6-(4-ethylpiperazin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: N-(3,5-dimethylphenyl)-6-(4-ethylpiperazin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 946296-24-8
• MF: C₂₅H₂₉N₇
• MW: 427.544664144516
• CID: 6569484
• Update Time: 2025-07-02

N-(3,5-dimethylphenyl)-6-(4-ethylpiperazin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-6-(4-ethylpiperazin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• N-(3,5-dimethylphenyl)-6-(4-ethylpiperazin-1-yl)-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine

• Inchi： 1S/C25H29N7/c1-4-30-10-12-31(13-11-30)25-28-23(27-20-15-18(2)14-19(3)16-20)22-17-26-32(24(22)29-25)21-8-6-5-7-9-21/h5-9,14-17H,4,10-13H2,1-3H3,(H,27,28,29)
• InChI Key： HOPUKCYPHZCVFE-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC)CC2)=NC(NC2=CC(C)=CC(C)=C2)=C2C=NN(C3=CC=CC=C3)C2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-(3,5-dimethylphenyl)-6-(4-ethylpiperazin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine

Introduction to N-(3,5-dimethylphenyl)-6-(4-ethylpiperazin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 946296-24-8)

N-(3,5-dimethylphenyl)-6-(4-ethylpiperazin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the CAS number 946296-24-8, represents a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound is characterized by a pyrazolo[3,4-d]pyrimidine core, which is a fused bicyclic system consisting of a pyrazole ring and a pyrimidine ring. This particular arrangement of heterocyclic rings is known to contribute to the compound's potential biological activity by providing multiple sites for interaction with biological targets. The presence of substituents such as 3,5-dimethylphenyl and 4-ethylpiperazine further enhances its pharmacological profile by modulating its solubility, bioavailability, and binding affinity.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The pyrazolo[3,4-d]pyrimidine scaffold has emerged as a valuable pharmacophore in this context due to its ability to interact with various biological pathways. Research studies have demonstrated that compounds containing this scaffold exhibit inhibitory activity against enzymes and receptors involved in disease progression.

The specific substitution pattern in N-(3,5-dimethylphenyl)-6-(4-ethylpiperazin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is thought to contribute to its unique pharmacological properties. The 3,5-dimethylphenyl group provides a hydrophobic surface that can interact with lipid rafts in cell membranes, potentially enhancing the compound's membrane permeability and intracellular distribution. On the other hand, the 4-ethylpiperazine moiety is known to improve solubility and binding affinity to certain biological targets.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Preliminary in vitro studies have suggested that it may exhibit inhibitory activity against kinases and other enzymes involved in cancer cell proliferation. Additionally, its structural features suggest that it could interact with receptors and ion channels implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of N-(3,5-dimethylphenyl)-6-(4-ethylpiperazin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the pyrazolo[3,4-d]pyrimidine core, followed by functionalization at various positions using selective chemical transformations. The introduction of the 3,5-dimethylphenyl, 4-ethylpiperazine, and phenyl substituents requires precise control over reaction conditions to avoid unwanted side products.

The pharmacokinetic properties of this compound are also an important consideration in its development as a potential drug candidate. Studies have shown that modifications to the molecular structure can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. Further research is needed to optimize these properties for clinical applications.

In conclusion, N-(N-(3,5-dimethylphenyl)-6-(4-ethylpiperazin...) represents a structurally complex and pharmacologically interesting compound with potential therapeutic applications across multiple disease areas. Its unique combination of substituents makes it a valuable scaffold for further exploration in drug discovery. As research continues to uncover new biological targets and mechanisms of disease progression, compounds like this one will play an increasingly important role in the development of novel therapeutic strategies.